Cas no 65256-31-7 (2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8S)-8-(acetyloxy)-4-hydroxy-7-[(1R)-1-hydroxyethyl]-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl-)

2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8S)-8-(acetyloxy)-4-hydroxy-7-[(1R)-1-hydroxyethyl]-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl- structure
65256-31-7 structure
Product Name:2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8S)-8-(acetyloxy)-4-hydroxy-7-[(1R)-1-hydroxyethyl]-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl-
CAS No:65256-31-7
MF:C25H32O9
MW:476.516188621521
CID:507755
PubChem ID:6438901
Update Time:2025-04-19

2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8S)-8-(acetyloxy)-4-hydroxy-7-[(1R)-1-hydroxyethyl]-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8S)-8-(acetyloxy)-4-hydroxy-7-[(1R)-1-hydroxyethyl]-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl-
    • 2H-Pyran-2-one, 6-(6-(8-(acetyloxy)-4-hydroxy-7-(1-hydroxyethyl)-1,5-dimethyl-2,6-dioxabicyclo(3.2.1)oct-3-yl)-1,3,5-hexatrienyl)-4-methoxy-5-methyl-
    • [2-hydroxy-6-(1-hydroxyethyl)-3-[(1E,3E,5E)-6-(4-methoxy-3-methyl-6-oxopyran-2-yl)hexa-1,3,5-trienyl]-1,5-dimethyl-4,7-dioxabicyclo[3.2.1]octan-8-yl] acetate
    • 2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8S)-8-(acetyloxy)-4-hydroxy-7-[(1R)-1-hydroxyethyl]-1,5-dimethyl-2,6-dioxabic
    • aurovertin D
    • 65256-31-7
    • [4-hydroxy-7-(1-hydroxyethyl)-3-[(1E,3E,5E)-6-(4-methoxy-3-methyl-6-oxopyran-2-yl)hexa-1,3,5-trienyl]-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]octan-8-yl] acetate
    • (-)-Aurovertin D
    • Inchi: 1S/C25H32O9/c1-14-17(32-20(28)13-19(14)30-6)11-9-7-8-10-12-18-21(29)24(4)23(31-16(3)27)25(5,33-18)22(34-24)15(2)26/h7-13,15,18,21-23,26,29H,1-6H3/b8-7+,11-9+,12-10+
    • InChI Key: UKPVUEBWITXZRF-BGSVYHRFSA-N
    • SMILES: O1C(C(C)O)C2(C)C(C1(C)C(C(/C=C/C=C/C=C/C1=C(C)C(=CC(=O)O1)OC)O2)O)OC(C)=O

Computed Properties

  • Exact Mass: 476.204633
  • Monoisotopic Mass: 476.204633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 975
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.28
  • Boiling Point: 645.4°C at 760 mmHg
  • Flash Point: 214.2°C
  • Refractive Index: 1.574
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